Cas no 14653-91-9 (Benzenesulfonamide,4-methyl-N-(methylsulfonyl)-)

• Product Name: Benzenesulfonamide,4-methyl-N-(methylsulfonyl)-
• CAS No: 14653-91-9
• MF: C₈H₁₁NO₄S₂
• MW: 249.307239770889
• CID: 171903
• PubChem ID: 84575
• Update Time: 2025-04-19

Benzenesulfonamide,4-methyl-N-(methylsulfonyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonamide,4-methyl-N-(methylsulfonyl)-
• 4-methyl-N-methylsulfonylbenzenesulfonamide
• N-Methylsulfonyl-p-toluenesulfonamide
• 4-methyl-N-(methylsulfonyl)benzenesulfonamide
• DTXSID5065803
• SCHEMBL741064
• Benzenesulfonamide, 4-methyl-N-(methylsulfonyl)-
• N-[(4-methylphenyl)sulfonyl]methanesulfonamide
• NS00005842
• AKOS024331527
• 14653-91-9
• EC 415-040-8
• N-METHANESULFONYL-P-TOLUENESULFONAMIDE)

• Inchi： 1S/C8H11NO4S2/c1-7-3-5-8(6-4-7)15(12,13)9-14(2,10)11/h3-6,9H,1-2H3
• InChI Key： UOPITUDDUGJACT-UHFFFAOYSA-N
• SMILES： S(C1C=CC(C)=CC=1)(NS(C)(=O)=O)(=O)=O

Computed Properties

• Exact Mass: 249.01303
• Monoisotopic Mass: 249.013
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 97.1A^2
• XLogP3: 0.8

Experimental Properties

• Density: 1.405
• Boiling Point: 406.3°Cat760mmHg
• Flash Point: 199.5°C
• Refractive Index: 1.559
• PSA: 80.31

Benzenesulfonamide,4-methyl-N-(methylsulfonyl)- Security Information

• Hazard Category Code： 22-37-41
• Safety Instruction： 26-39
• Hazardous Material Identification：